Cas no 1804243-41-1 (3-Bromo-1-(2-ethyl-4-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethyl-4-methylphenyl)propan-1-one
• CAS No: 1804243-41-1
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 4792268
• Update Time: 2023-08-17

3-Bromo-1-(2-ethyl-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethyl-4-methylphenyl)propan-1-one

• Inchi： 1S/C12H15BrO/c1-3-10-8-9(2)4-5-11(10)12(14)6-7-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： USHBGFYQBVVKFP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1